Cas no 556-72-9 (Pyrimidine,1,2,5,6-tetrahydro-2,2,4,6,6-pentamethyl-)

Pyrimidine,1,2,5,6-tetrahydro-2,2,4,6,6-pentamethyl- Properties

Names and Identifiers

• Pyrimidine,1,2,5,6-tetrahydro-2,2,4,6,6-pentamethyl-
• 2 2 4 4 6-PENTAMETHYL-2 3 4 5-TETRAHYDROPYRIMIDINE
• 2,2,4,6,6-pentamethyl-1,5-dihydropyrimidine
• 1,2,5,6-Tetrahydro-2,2,4,6,6-pentamethylpyrimidine
• 2,2,4,6,6-pentamethyl-1,2,5,6-tetrahydropyrimidine
• 2,2,4,6,6-Pentamethyltetrahydro pyrimidine
• 2,3,4,5-Tetrahydro-2,2,4,4,6-pentamethylpyrimidine
• Acetonin
• Acetonine
• BRN 0115247
• Pyrimidine, 2,2,4,6,6-pentamethyl tetrahydro-
• EINECS 209-139-3
• DTXSID0060309
• 5-23-04-00066 (Beilstein Handbook Reference)
• UNII-AVP0X7K1TC
• PIFBMJMXJMZZRG-UHFFFAOYSA-N
• 556-72-9
• AVP0X7K1TC
• SCHEMBL6130803
• 2,2,4,4,6-PENTAMETHYL-2,3,4,5-TETRAHYDROPYRIMIDINE
• AKOS006274085
• 2,2,4,4,6-pentamethyl-3,5-dihydro-pyrimidine
• Pyrimidine, 1,2,5,6-tetrahydro-2,2,4,6,6-pentamethyl-
• NS00043586
• +Expand

• InChIKey： PIFBMJMXJMZZRG-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H18N2/c1-7-6-8(2,3)11-9(4,5)10-7/h11H,6H2,1-5H3
• SMILES： CC1=NC(NC(C1)(C)C)(C)C

Computed Properties

• Exact Mass: 154.14714
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 154.147
• Heavy Atom Count: 11
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 24.4A^2

Experimental Properties

• PSA: 24.39
• Refractive Index: 1.4706 (estimate)
• Boiling Point: 269.1°C (rough estimate)
• Flash Point: 67.9°C
• Density: 0.9617 (rough estimate)